Cas no 1620826-95-0 (rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol)
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol
- 1620826-95-0
- EN300-1626018
-
- Inchi: 1S/C10H16O/c1-2-3-4-6-9-7-5-8-10(9)11/h1,9-11H,3-8H2/t9-,10-/m1/s1
- InChI Key: BOGIEHVZSIHMPF-NXEZZACHSA-N
- SMILES: O[C@@H]1CCC[C@H]1CCCC#C
Computed Properties
- Exact Mass: 152.120115130g/mol
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1626018-0.05g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 0.05g |
$924.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-0.1g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 0.1g |
$968.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-0.25g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 0.25g |
$1012.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-0.5g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 0.5g |
$1056.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-1.0g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 1g |
$1100.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-2.5g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 2.5g |
$2155.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-5.0g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 5g |
$3189.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-10.0g |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 10g |
$4729.0 | 2023-06-04 | ||
| Enamine | EN300-1626018-50mg |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1626018-100mg |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol |
1620826-95-0 | 100mg |
$615.0 | 2023-09-22 |
rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol
Rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol
The compound rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol (CAS No. 1620826-95-0) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopentane ring system, which is substituted with a hydroxyl group at position 1 and a pentynyl group at position 2. The stereochemistry of the molecule is defined by the (1R,2R) configuration, which plays a crucial role in its physical and chemical properties.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the cyclopentane ring. This method not only enhances the yield of the desired stereoisomer but also minimizes the formation of undesired by-products. The application of transition metal catalysts, such as palladium complexes, has been pivotal in achieving these results.
The presence of the pentynyl group in rac-(1R,2R)-2-(pent-4-yn-1-y l)cyclopentan -1 -ol introduces unique electronic and steric properties to the molecule. This functional group is known for its ability to participate in alkyne chemistry, including cycloaddition reactions and conjugate additions. These reactions have been extensively studied in recent years, with researchers exploring their potential in drug discovery and materials science.
One of the most promising applications of rac-(1R,2R)-2-(pent -4 -yn -1 -yl)cyclopentan -1 -ol lies in its use as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for the development of novel anti-inflammatory agents and antioxidants. Its ability to undergo various transformations while retaining its stereochemical integrity makes it an invaluable building block in medicinal chemistry.
Furthermore, rac-(1 R , 2 R ) - 2 -( pent -4 -y n - 1 - y l )cyclopentan - 1 -ol has been investigated for its role in asymmetric synthesis. The stereochemistry at positions 1 and 2 allows for selective reactions that can lead to highly functionalized molecules with complex architectures. This property has been leveraged in the synthesis of natural product analogs and enantiomerically pure pharmaceuticals.
Recent research has also focused on the environmental impact of synthesizing rac-(1 R , 2 R ) - 2 -( pent -4 -y n - 1 - y l )cyclopentan - 1 -ol. Green chemistry principles have been applied to develop more sustainable synthesis routes, reducing waste and energy consumption. For example, solvent-free reaction conditions and biodegradable catalysts have been employed to enhance the eco-friendliness of the production process.
In conclusion, rac-(1 R , 2 R ) - 2 -( pent -4 -y n - 1 - y l )cyclopentan - 1 -ol (CAS No. 1620826950) is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it an essential tool for researchers aiming to develop novel bioactive compounds with improved therapeutic potential.
1620826-95-0 (rac-(1R,2R)-2-(pent-4-yn-1-yl)cyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)